Cas no 1199-06-0 (2H-1-Benzothiopyran-2-one, 6-methyl-)

• Product name: 2H-1-Benzothiopyran-2-one, 6-methyl-
• CAS No: 1199-06-0
• MF: C₁₀H₈OS
• MW: 176.234921455383
• CID: 1208956
• PubChem ID: 12237457

2H-1-Benzothiopyran-2-one, 6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-2-one, 6-methyl-
• 6-methylthiochromen-2-one
• DTXSID60481811
• 1199-06-0

• Inchi： InChI=1S/C10H8OS/c1-7-2-4-9-8(6-7)3-5-10(11)12-9/h2-6H,1H3
• InChI Key： GMBDTRTUBNHGGZ-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)SC(=O)C=C2

Computed Properties

• Exact Mass: 176.02964
• Monoisotopic Mass: 176.02958605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromenes